Cas no 2229606-31-7 (4,4-difluoro-1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclohexan-1-amine)

• Product Name: 4,4-difluoro-1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclohexan-1-amine
• CAS No: 2229606-31-7
• MF: C₁₁H₁₄F₅N₃
• MW: 283.240979671478
• CID: 5958440
• PubChem ID: 165974387
• Update Time: 2025-06-07

4,4-difluoro-1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoro-1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclohexan-1-amine
• EN300-1973438
• 4,4-difluoro-1-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]cyclohexan-1-amine
• 2229606-31-7

• Inchi： 1S/C11H14F5N3/c1-19-6-7(8(18-19)11(14,15)16)9(17)2-4-10(12,13)5-3-9/h6H,2-5,17H2,1H3
• InChI Key： VLCNVXVRTFOLED-UHFFFAOYSA-N
• SMILES： FC1(CCC(C2=CN(C)N=C2C(F)(F)F)(CC1)N)F

Computed Properties

• Exact Mass: 283.11078827g/mol
• Monoisotopic Mass: 283.11078827g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 43.8Ų

Additional information on 4,4-difluoro-1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclohexan-1-amine

Comprehensive Overview of 4,4-Difluoro-1-(1-Methyl-3-(Trifluoromethyl)-1H-Pyrazol-4-yl)Cyclohexan-1-Amine (CAS No. 2229606-31-7)

The compound 4,4-difluoro-1-(1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)cyclohexan-1-amine (CAS No. 2229606-31-7) is a fluorinated heterocyclic amine with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a difluorocyclohexyl moiety and a trifluoromethylpyrazole group, makes it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role as a bioisostere or intermediate in the synthesis of novel bioactive molecules, particularly in the context of central nervous system (CNS) targeting compounds and selective enzyme inhibitors.

In recent years, the demand for fluorinated building blocks like CAS 2229606-31-7 has surged due to their ability to enhance metabolic stability and membrane permeability in drug candidates. This aligns with the growing trend of precision medicine and fragment-based drug design, where subtle structural modifications can dramatically improve efficacy. The compound’s pyrazole-cyclohexylamine scaffold is frequently discussed in forums focusing on kinase inhibitor optimization and GPCR modulator development, reflecting its relevance in tackling diseases such as oncology and neurological disorders.

From a synthetic chemistry perspective, 4,4-difluoro-1-(1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)cyclohexan-1-amine exemplifies the strategic use of fluorine substitution to fine-tune physicochemical properties. Its logP and pKa values are often analyzed in computational chemistry studies, addressing common search queries like "impact of fluorine on drug bioavailability" or "fluorine in lead compound optimization." Notably, the compound’s stereochemistry and conformational rigidity also make it a candidate for studies on chiral auxiliaries and asymmetric synthesis.

Environmental and regulatory considerations are another hotspot tied to this compound. With increasing scrutiny on sustainable fluorochemistry, researchers are investigating greener synthetic routes for CAS 2229606-31-7 to minimize perfluoroalkyl substance (PFAS) concerns. This resonates with industry searches for "eco-friendly fluorination methods" and "fluorochemical alternatives in medchem." Additionally, its stability under physiological conditions has prompted exploration in prodrug strategies and targeted delivery systems, topics frequently queried in AI-driven literature reviews.

In summary, 4,4-difluoro-1-(1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)cyclohexan-1-amine represents a versatile tool in modern chemistry, bridging gaps between structural diversity, therapeutic innovation, and environmental responsibility. Its multifaceted applications ensure continued relevance in both academic and industrial settings, particularly as the scientific community prioritizes rational drug design and molecular complexity.